2-Amino-1-(2-(4-fluorophenyl)oxazol-4-yl)ethanol

• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• IUPAC Name: 2-amino-1-[2-(4-fluorophenyl)-1,3-oxazol-4-yl]ethanol
• InChI: InChI=1S/C11H11FN2O2/c12-8-3-1-7(2-4-8)11-14-9(6-16-11)10(15)5-13/h1-4,6,10,15H,5,13H2
• InChI Key: SHRCPUJCKSQWHV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CO2)C(CN)O)F

Description

2-Amino-1-(2-(4-fluorophenyl)oxazol-4-yl)ethanol is a useful research compound. Its molecular formula is C11H11FN2O2 and its molecular weight is 222.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Trifluoroacetic acid (0.35 mL, 4.60 mmol) was added dropwise to a suspension of NaBH4 (0.174 g, 4.60 mmol) in dry THF (10 mL) at 0° C., followed by addition of 2-(2-(4-fluorophenyl)oxazol-4-yl)-2-hydroxyacetonitrile (0.20 g, 0.92 mmol) also portionwise. The reaction mixture was stirred at room temperature for 8 h, and then concentrated under reduced pressure and diluted with ice-water. The mixture was acidified to pH ˜2 using 1.5N HCl at 0° C. and then heated to 50° C. for 20 min. The solution was basified with aqueous NH4OH solution and the organic product was extracted with CHCl3. The combined extracts were washed with brine and concentrated under reduced pressure to afford 2-amino-1-(2-(4-fluorophenyl)oxazol-4-yl)ethanol (120 mg, crude), which was carried through without further purification. MS (ESI) m/z: Calculated for C11H11FN2O2: 222.08. found: 222.8 (M+H)+.